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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of (-)-
Dihydrocarvyl acetate, a combustible liquid commonly used in flavors and fragrances.[1][2]
Adherence to these procedures is vital for personnel safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of (-)-Dihydrocarvyl acetate
is fundamental to its safe handling and disposal.
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Property Value

CAS Number 20777-49-5

Molecular Formula C12H2002

Molecular Weight 196.29 g/mol

Appearance Clear colorless liquid

Odor Sweet, floral, rose-like, slightly minty
Boiling Point 232-234 °C

Flash Point 90.0 °C (194.0 °F) Closed Cup[3][4]
Density 0.947 g/mL at 20 °C

Solubility Miscible in water[3]

Health and Safety Hazards

(-)-Dihydrocarvyl acetate is classified as a combustible liquid and can be a skin irritant.[1][2]
[3] When heated to decomposition, it may emit acrid smoke and irritating fumes.[1][2] Some
safety data sheets indicate that it may cause long-lasting harmful effects to aquatic life, while
others note that the hazards to the aquatic environment are unknown.[3][5] Therefore, it is
crucial to prevent its release into the environment.

Disposal Procedures

The primary directive for the disposal of (-)-Dihydrocarvyl acetate is to adhere to all local,
regional, national, and international regulations.[3] Waste materials must be disposed of in a
safe manner and should not be mixed with other waste.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect waste (-)-Dihydrocarvyl acetate in its original container or a suitable, clearly
labeled, and tightly closed container.[6]
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o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

Storage Pending Disposal:

o Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,
open flames, and other ignition sources.[3][6]

o Ensure the container is kept upright to prevent leakage.[6]
Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal company to arrange for pickup and disposal.[6]

o Provide the waste disposal service with a complete and accurate description of the waste,
including its chemical name and any known hazards.

Recommended Disposal Methods:

o The preferred method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[6]

o Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company.[6]

Disposal of Contaminated Materials:

o Absorbent materials (e.g., vermiculite, dry sand, earth) used to clean up spills should be
collected in a suitable container for disposal.[3]

o Contaminated personal protective equipment (PPE), such as gloves, should be disposed
of in accordance with applicable laws and good laboratory practices.[6]

o Empty containers may retain product residue and should be treated as hazardous waste.
They should be taken to an approved waste handling site for recycling or disposal and
should not be reused.[3]
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Spill Management

In the event of a spill, the following procedures should be followed:

o Small Spills: Wipe up with an absorbent material (e.g., cloth, fleece) and clean the surface

thoroughly to remove residual contamination.[3]
o Large Spills:

o Eliminate all ignition sources.[3]

o

If safe to do so, stop the flow of the material.[3]

Dike the spilled material to prevent it from spreading or entering drains.[3]

o

Absorb the spill with an inert absorbent material such as dry clay, sand, or diatomaceous
earth.[3]

[¢]

Place the absorbed material into a suitable container for disposal.[3]

[¢]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-
Dihydrocarvyl acetate.

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Dihydrocarvyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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